Cas no 423157-12-4 (5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde)

5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde structure
423157-12-4 structure
Product Name:5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde
CAS No:423157-12-4
MF:C14H10BrFO2
MW:309.130406856537
MDL:MFCD01590566
CID:3059007
PubChem ID:876951
Update Time:2025-04-21

5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-((2-fluorobenzyl)oxy)benzaldehyde
    • 5-bromo-2-[(2-fluorophenyl)methoxy]benzaldehyde
    • CBMicro_036244
    • 5-bromo-2-[(2-fluorobenzyl)oxy]benzaldehyde
    • MFCD01590566
    • BIM-0036241.P001
    • 423157-12-4
    • H21336
    • Oprea1_641866
    • ALBB-001231
    • BBL013973
    • VS-04078
    • STK411549
    • AKOS000287147
    • CS-0118293
    • 5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde
    • MDL: MFCD01590566
    • Inchi: 1S/C14H10BrFO2/c15-12-5-6-14(11(7-12)8-17)18-9-10-3-1-2-4-13(10)16/h1-8H,9H2
    • InChI Key: VYTIHFUUARETBM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)OCC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 307.98482Da
  • Monoisotopic Mass: 307.98482Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 405.3±35.0 °C at 760 mmHg
  • Flash Point: 198.9±25.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde Security Information

5-Bromo-2-(2-fluorobenzyl)oxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB378192-500 mg
5-Bromo-2-[(2-fluorobenzyl)oxy]benzaldehyde
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€195.40 2023-01-22
abcr
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